Cas no 61768-17-0 (1H-Pyrido[2,3-b]indole, 6-methoxy-2,4-dimethyl-)

• Product Name: 1H-Pyrido[2,3-b]indole, 6-methoxy-2,4-dimethyl-
• CAS No: 61768-17-0
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 466869
• PubChem ID: 12298353
• Update Time: 2025-04-19

1H-Pyrido[2,3-b]indole, 6-methoxy-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[2,3-b]indole, 6-methoxy-2,4-dimethyl-
• 6-methoxy-2,4-dimethyl-9H-pyrido[2,3-b]indole
• DTXSID20486009
• 61768-17-0

• Inchi： 1S/C14H14N2O/c1-8-6-9(2)15-14-13(8)11-7-10(17-3)4-5-12(11)16-14/h4-7H,1-3H3,(H,15,16)
• InChI Key： JQNAPSVZPGKXKV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C1=C(C)C=C(C)N=C1N2

Computed Properties

• Exact Mass: 226.11072
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 33.62